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Compound of Interest

Compound Name:
Bis(3,5-

dimethylphenyl)methanone

Cat. No.: B3049945 Get Quote

Technical Guide: Bis(3,5-
dimethylphenyl)methanone
This technical guide provides a comprehensive overview of the chemical compound Bis(3,5-
dimethylphenyl)methanone, focusing on its nomenclature, physicochemical properties, and

available data for researchers, scientists, and professionals in drug development.

IUPAC Name and Synonyms
The internationally recognized IUPAC name for the compound is bis(3,5-
dimethylphenyl)methanone[1].

This compound is also known by several synonyms, which are listed below:

Methanone, bis(3,5-dimethylphenyl)-[1]

CAS Number: 22679-40-9[1]

SCHEMBL7937175[1]

DTXSID50576144[1]
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A summary of the computed physicochemical properties for Bis(3,5-
dimethylphenyl)methanone is presented in the table below. Experimental data for properties

such as melting and boiling points are not readily available in published literature.

Property Value Source

Molecular Formula C₁₇H₁₈O PubChem[1]

Molecular Weight 238.32 g/mol PubChem[1]

Exact Mass 238.135765193 Da PubChem[1]

InChI

InChI=1S/C17H18O/c1-11-5-

12(2)8-15(7-11)17(18)16-9-

13(3)6-14(4)10-16/h5-10H,1-

4H3

PubChem[1]

InChIKey
RRQBKRVEGBYEBR-

UHFFFAOYSA-N
PubChem[1]

SMILES
CC1=CC(=CC(=C1)C(=O)C2=

CC(=CC(=C2)C)C)C
PubChem[1]

XLogP3-AA (LogP) 4.7 PubChem[1]

Heavy Atom Count 18 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 248 PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis of Bis(3,5-dimethylphenyl)methanone are

not extensively documented in publicly available scientific literature. General synthetic methods

for diaryl methanones, such as Friedel-Crafts acylation, may be applicable, but specific reaction

conditions, purification methods, and analytical data for this particular compound are not readily

found.
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Currently, there is limited information available in scientific literature regarding the specific

applications of Bis(3,5-dimethylphenyl)methanone in drug development or its biological

activity. While the broader class of diaryl methanones has been explored for various

pharmacological activities, the research on this specific derivative is scarce. It is important to

distinguish this compound from the similarly named but structurally different Bis(3,5-

dimethylphenyl)phosphine, which is a well-known ligand in catalysis and has applications in the

synthesis of pharmaceutical intermediates[2][3].

Informational Overview
The following diagram provides a logical flow of the information presented in this technical

guide, outlining the key identification and characterization aspects of Bis(3,5-
dimethylphenyl)methanone.
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Caption: Informational flowchart for Bis(3,5-dimethylphenyl)methanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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